Cas no 1215630-17-3 (Methyl 4-((6,8-difluoroquinolin-4-yl)amino)benzoate)

• Product Name: Methyl 4-((6,8-difluoroquinolin-4-yl)amino)benzoate
• CAS No: 1215630-17-3
• MF: C₁₇H₁₂F₂N₂O₂
• MW: 314.286190986633
• CID: 5060013
• Update Time: 2025-06-09

Methyl 4-((6,8-difluoroquinolin-4-yl)amino)benzoate Chemical and Physical Properties

Names and Identifiers

• BB 0241124
• Methyl 4-((6,8-difluoroquinolin-4-yl)amino)benzoate
• 4-(6,8-Difluoro-quinolin-4-ylamino)-benzoic acid methyl ester

• Inchi： 1S/C17H12F2N2O2/c1-23-17(22)10-2-4-12(5-3-10)21-15-6-7-20-16-13(15)8-11(18)9-14(16)19/h2-9H,1H3,(H,20,21)
• InChI Key： HLCTXYCWUWAKLC-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2C1=NC=CC=2NC1C=CC(C(=O)OC)=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• XLogP3: 3.8
• Topological Polar Surface Area: 51.2

Additional information on Methyl 4-((6,8-difluoroquinolin-4-yl)amino)benzoate

Methyl 4-((6,8-difluoroquinolin-4-yl)amino)benzoate (CAS No. 1215630-17-3): A Comprehensive Overview

Methyl 4-((6,8-difluoroquinolin-4-yl)amino)benzoate (CAS No. 1215630-17-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological properties, including antimicrobial, antiviral, and anticancer activities.

The chemical structure of Methyl 4-((6,8-difluoroquinolin-4-yl)amino)benzoate is characterized by a quinoline core with two fluorine atoms at positions 6 and 8, and an amino group attached to the 4-position of the quinoline ring. The benzoate moiety is methylated at the carboxylic acid position, contributing to the overall stability and solubility of the compound. This unique arrangement of functional groups imparts specific pharmacological properties that make it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of Methyl 4-((6,8-difluoroquinolin-4-yl)amino)benzoate in cancer therapy. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiproliferative activity against several human cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

In addition to its antiproliferative effects, Methyl 4-((6,8-difluoroquinolin-4-yl)amino)benzoate has also shown promise as an antimicrobial agent. Research conducted at the University of California found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism behind its antimicrobial properties is thought to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes required for bacterial growth.

The pharmacokinetic properties of Methyl 4-((6,8-difluoroquinolin-4-yl)amino)benzoate have been extensively studied to assess its suitability for clinical applications. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a viable candidate for further development as an orally administered therapeutic agent.

Toxicity studies have also been conducted to evaluate the safety profile of Methyl 4-((6,8-difluoroquinolin-4-yl)amino)benzoate. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

The potential applications of Methyl 4-((6,8-difluoroquinolin-4-yl)amino)benzoate extend beyond cancer therapy and antimicrobial treatment. Ongoing research is exploring its use in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. For instance, preliminary studies suggest that this compound may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In conclusion, Methyl 4-((6,8-difluoroquinolin-4-yl)amino)benzoate (CAS No. 1215630-17-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and development programs. Continued research will likely uncover additional uses and optimize its clinical potential.